2-phenylethanamine;3-sulfinopropanoic acid
2-phenylethanamine;3-sulfinopropanoic acid
Brand Name:
Vulcanchem
CAS No.:
171359-17-4
VCID:
VC20912900
InChI:
InChI=1S/2C8H11N.C3H6O4S/c2*9-7-6-8-4-2-1-3-5-8;4-3(5)1-2-8(6)7/h2*1-5H,6-7,9H2;1-2H2,(H,4,5)(H,6,7)
SMILES:
C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O
Molecular Formula:
C19H28N2O4S
Molecular Weight:
380.5 g/mol
2-phenylethanamine;3-sulfinopropanoic acid
CAS No.: 171359-17-4
Cat. No.: VC20912900
Molecular Formula: C19H28N2O4S
Molecular Weight: 380.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 171359-17-4 |
|---|---|
| Molecular Formula | C19H28N2O4S |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | 2-phenylethanamine;3-sulfinopropanoic acid |
| Standard InChI | InChI=1S/2C8H11N.C3H6O4S/c2*9-7-6-8-4-2-1-3-5-8;4-3(5)1-2-8(6)7/h2*1-5H,6-7,9H2;1-2H2,(H,4,5)(H,6,7) |
| Standard InChI Key | YRIRIOIZMRCSKU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CCN.C1=CC=C(C=C1)CCN.C(CS(=O)O)C(=O)O |
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